5-chloro-3-(3,5-dimethoxyphenyl)-1,2,4-oxadiazole

• IUPAC Name: 5-chloro-3-(3,5-dimethoxyphenyl)-1,2,4-oxadiazole
• InChI: InChI=1S/C10H9ClN2O3/c1-14-7-3-6(4-8(5-7)15-2)9-12-10(11)16-13-9/h3-5H,1-2H3
• InChI Key: RVOCAEMKKUEUMS-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1)C2=NOC(=N2)Cl)OC
• Molecular Formula: C10H9ClN2O3
• Molecular Weight: 240.64 g/mol
• CAS RN: 26903-90-2

Description

5-Chloro-3-(3,5-dimethoxyphenyl)-1,2,4-oxadiazole, also known as 5-Chloro-3-DMX-1,2,4-oxadiazole, is a heterocyclic compound belonging to the oxadiazole family. It is a colorless, crystalline solid with a melting point of 122–124°C and a boiling point of 294°C. 5-Chloro-3-DMX-1,2,4-oxadiazole is a highly versatile compound that has numerous applications in scientific research.

Mechanism of Action

5-chloro-3-(3,5-dimethoxyphenyl)-1,2,4-oxadiazoleMX-1,2,4-oxadiazole acts as an electrophilic reagent in organic synthesis. It reacts with various nucleophiles, such as amines, alcohols, and thiols, to form the corresponding oxadiazoles. The reaction is typically carried out in the presence of a catalyst, such as pyridine or triethylamine.
Biochemical and Physiological Effects
5-chloro-3-(3,5-dimethoxyphenyl)-1,2,4-oxadiazoleMX-1,2,4-oxadiazole has not been studied for its biochemical and physiological effects. However, it is known to be a highly reactive compound, and as such, it is important to take precautions when handling it. It should be kept away from heat and moisture, and should not be ingested or inhaled.

Advantages and Limitations for Lab Experiments

The main advantage of using 5-chloro-3-(3,5-dimethoxyphenyl)-1,2,4-oxadiazoleMX-1,2,4-oxadiazole in laboratory experiments is its versatility. It can be used in a variety of organic synthesis reactions, and it is relatively easy to obtain and handle. However, it is important to note that 5-chloro-3-(3,5-dimethoxyphenyl)-1,2,4-oxadiazoleMX-1,2,4-oxadiazole is a highly reactive compound, and precautions must be taken when handling it. It should be kept away from heat and moisture, and it should not be ingested or inhaled.

Future Directions

The potential applications of 5-chloro-3-(3,5-dimethoxyphenyl)-1,2,4-oxadiazoleMX-1,2,4-oxadiazole are still being explored. Future research could focus on the development of new methods for the synthesis of oxadiazoles, as well as the development of new applications for 5-chloro-3-(3,5-dimethoxyphenyl)-1,2,4-oxadiazoleMX-1,2,4-oxadiazole in the fields of pharmaceuticals, agrochemicals, and dyes. Additionally, further research could be conducted to explore the biochemical and physiological effects of 5-chloro-3-(3,5-dimethoxyphenyl)-1,2,4-oxadiazoleMX-1,2,4-oxadiazole.

Synthesis Methods

5-chloro-3-(3,5-dimethoxyphenyl)-1,2,4-oxadiazoleMX-1,2,4-oxadiazole can be synthesized through a number of methods. The most common method involves the condensation of 3,5-dimethoxyphenol and chloroacetyl chloride in the presence of pyridine. The reaction is carried out at room temperature and yields a product with a yield of up to 90%.

Scientific Research Applications

5-chloro-3-(3,5-dimethoxyphenyl)-1,2,4-oxadiazoleMX-1,2,4-oxadiazole has a wide range of applications in scientific research. It is used as a starting material for the synthesis of a variety of compounds, including pharmaceuticals, agrochemicals, and dyes. It is also used in the synthesis of heterocyclic compounds and as a reagent in organic synthesis. It has also been used in the synthesis of polymers, polymeric materials, and polymeric coatings.